molecular formula C7H8N4O B8468719 Methyl N-(5-cyanoimidazol-4-yl)acetimidate

Methyl N-(5-cyanoimidazol-4-yl)acetimidate

Cat. No.: B8468719
M. Wt: 164.16 g/mol
InChI Key: SLTZRPWSNZDEAE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl N-(5-cyanoimidazol-4-yl)acetimidate is a useful research compound. Its molecular formula is C7H8N4O and its molecular weight is 164.16 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C7H8N4O

Molecular Weight

164.16 g/mol

IUPAC Name

methyl N-(5-cyano-1H-imidazol-4-yl)ethanimidate

InChI

InChI=1S/C7H8N4O/c1-5(12-2)11-7-6(3-8)9-4-10-7/h4H,1-2H3,(H,9,10)

InChI Key

SLTZRPWSNZDEAE-UHFFFAOYSA-N

Canonical SMILES

CC(=NC1=C(NC=N1)C#N)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

5 g of 4-amino-5-cyanoimidazole was suspended in 10 mL of DMF and 10 mL of trimethyl orthoacetate was added, followed by stirring at 90° C. for 30 minutes. The reaction solution was concentrated under reduced pressure and the residue was dilute with ethyl acetate, and then 4.2 g of desired compound deposited as a crystal was collected by filtration. The solution was concentrated and the residue was purified by silica gel column chromatograpy (eluent: ethyl acetate) and then recrystallized from ethyl acetate-n-hexane to obtain 2.9 g of a desired compound as a crystal.
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
10 mL
Type
reactant
Reaction Step Two
Name
Quantity
10 mL
Type
solvent
Reaction Step Three

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